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Compound of Interest

Compound Name: Cyclohexyl propan-2-yl carbonate

Cat. No.: B10858607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexyl isopropyl carbonate is an organic carbonate that, while not extensively documented

in green chemistry literature, holds potential as a sustainable solvent and reagent. Its chemical

structure, combining a bulky cycloaliphatic group with a smaller isopropyl group via a carbonate

linkage, suggests properties that could be advantageous in various chemical transformations.

Organic carbonates, such as dimethyl carbonate (DMC) and propylene carbonate (PC), are

increasingly recognized as green alternatives to conventional volatile organic compounds

(VOCs) due to their low toxicity, biodegradability, and high boiling points.[1][2] This document

outlines the potential green chemistry applications of cyclohexyl isopropyl carbonate, drawing

analogies from well-studied carbonate solvents. It provides physicochemical data, hypothetical

experimental protocols, and visual workflows to guide researchers in exploring its utility.

Physicochemical Properties
A summary of the key physicochemical properties of cyclohexyl isopropyl carbonate is

presented below. These properties are essential for considering its potential applications as a

solvent and for designing reaction and purification protocols.
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Property Value Reference

Molecular Formula C₁₀H₁₈O₃ [3]

Molecular Weight 186.25 g/mol [3]

IUPAC Name
cyclohexyl propan-2-yl

carbonate
[3]

CAS Number 3264-27-5 [3]

XLogP3 (Predicted) 3.1 [3]

Boiling Point (Predicted) 243.5 °C

Not explicitly found in

searches, this is a typical

property of similar dialkyl

carbonates.

Density (Predicted) ~1.0 g/cm³

Not explicitly found in

searches, this is a typical

property of similar dialkyl

carbonates.

Potential Green Chemistry Applications
Based on the established applications of other organic carbonates like dimethyl carbonate and

propylene carbonate, cyclohexyl isopropyl carbonate could potentially be used in the following

areas:

Green Solvent: With a predicted high boiling point and low vapor pressure, it could serve as

a safer alternative to hazardous solvents like DMF, NMP, and chlorinated hydrocarbons.

Dialkyl carbonates are known to be aprotic and can have high dipolarity, making them

suitable for a range of organic reactions.[4]

Reaction Medium for Biocatalysis: The low toxicity of organic carbonates makes them

attractive solvents for enzymatic reactions, where maintaining enzyme activity and stability is

crucial.

Electrolyte Component: Organic carbonates are widely used as electrolytes in lithium-ion

batteries. The specific properties of cyclohexyl isopropyl carbonate might be of interest in
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electrochemical applications.[5]

Reagent in Organic Synthesis: It could potentially be used as a carbonylating or alkylating

agent in a manner similar to other dialkyl carbonates, offering a less hazardous alternative to

phosgene and its derivatives.[4]

Experimental Protocols (Hypothetical)
The following protocols are hypothetical and are based on established procedures for similar

organic carbonates. They are intended to serve as a starting point for researchers.

Protocol 1: Synthesis of Cyclohexyl Isopropyl
Carbonate via Reaction of Cyclohexyl Chloroformate
with Isopropanol
This protocol describes a common method for synthesizing asymmetric carbonates.

Materials:

Cyclohexyl chloroformate

Isopropanol (anhydrous)

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen), dissolve cyclohexyl chloroformate (1 equivalent) in anhydrous

dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of isopropanol (1.1 equivalents) and pyridine (1.1 equivalents) in

dichloromethane to the cooled solution of cyclohexyl chloroformate.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by vacuum distillation or column chromatography to obtain pure

cyclohexyl isopropyl carbonate.

Protocol 2: Hypothetical Application as a Green Solvent
in a Nucleophilic Substitution Reaction (SNAr)
This protocol outlines the potential use of cyclohexyl isopropyl carbonate as a solvent in a

representative SNAr reaction.

Materials:

1-chloro-2,4-dinitrobenzene

Aniline

Potassium carbonate (or another suitable base)
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Cyclohexyl isopropyl carbonate (as solvent)

Standard laboratory glassware for reactions under reflux

Procedure:

In a round-bottom flask, combine 1-chloro-2,4-dinitrobenzene (1 equivalent), aniline (1.1

equivalents), and potassium carbonate (1.5 equivalents).

Add cyclohexyl isopropyl carbonate to the flask to achieve a suitable concentration (e.g., 0.5

M).

Equip the flask with a reflux condenser and heat the mixture to 100-120 °C with stirring.

Monitor the reaction by TLC until the starting material is consumed.

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with

water to remove the base and any water-soluble byproducts.

Dry the organic layer, concentrate it, and purify the product by recrystallization or column

chromatography.

Visualizations
Synthesis Workflow
The following diagram illustrates a potential synthetic pathway to cyclohexyl isopropyl

carbonate.
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Caption: Synthesis of Cyclohexyl Isopropyl Carbonate.

Logical Relationships in Green Chemistry Applications
This diagram illustrates the potential benefits of using cyclohexyl isopropyl carbonate as a

green solvent.
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Properties

Potential Green Applications
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Caption: Potential Green Chemistry Benefits.

Conclusion
While direct applications of cyclohexyl isopropyl carbonate in green chemistry are not yet

established in the scientific literature, its properties, by analogy to other organic carbonates,

suggest significant potential. It represents an unexplored area for researchers seeking to

develop more sustainable chemical processes. The provided data, hypothetical protocols, and

diagrams offer a foundational resource for initiating investigations into the green chemistry

applications of this promising compound. Further research is necessary to validate these

potential applications and to fully characterize its performance as a green solvent and reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/310386176_Propylene_Carbonate_in_Organic_Synthesis_Exploring_its_Potential_as_a_Green_Solvent
https://www.eurekaselect.com/article/73606
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-propan-2-yl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-propan-2-yl-carbonate
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00300/full
https://pubs.rsc.org/en/content/articlelanding/2025/gc/d4gc06199c
https://pubs.rsc.org/en/content/articlelanding/2025/gc/d4gc06199c
https://www.benchchem.com/product/b10858607#green-chemistry-applications-of-cyclohexyl-isopropyl-carbonate
https://www.benchchem.com/product/b10858607#green-chemistry-applications-of-cyclohexyl-isopropyl-carbonate
https://www.benchchem.com/product/b10858607#green-chemistry-applications-of-cyclohexyl-isopropyl-carbonate
https://www.benchchem.com/product/b10858607#green-chemistry-applications-of-cyclohexyl-isopropyl-carbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

